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Compound of Interest

Compound Name: 1-Octacosene

CAS No.: 18835-34-2

Cat. No.: B108445

Get Quote

This guide provides immediate and essential safety protocols, logistical procedures, and

disposal plans for handling 1-Octacosene in a laboratory setting. The information is tailored for

researchers, scientists, and professionals in drug development to ensure safe and efficient use

of this compound.

Based on available data, 1-Octacosene is a solid, long-chain alkene that is not classified as

hazardous under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[1][2] However, adherence to standard laboratory safety practices is crucial to

minimize any potential risks.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Octacosene is presented below.

This information is critical for safe handling and storage.
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Property Value

Molecular Formula C28H56

Molecular Weight 392.7 g/mol [2]

Physical State Solid[1]

Appearance White solid (estimated)[1]

Boiling Point
423.00 to 424.00 °C @ 760.00 mm Hg

(estimated)[1]

Flash Point 256.70 °C (494.00 °F) TCC (estimated)[1]

Solubility Insoluble in water[1]

Personal Protective Equipment (PPE)
Although 1-Octacosene is not classified as hazardous, the use of appropriate PPE is

mandatory to protect against potential physical contact and to maintain good laboratory

practice.

PPE Category Item Specification Rationale

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade

Prevents direct skin

contact.

Eye Protection
Safety Glasses with

Side Shields
ANSI Z87.1-compliant

Protects eyes from

any airborne particles.

Body Protection Laboratory Coat
Standard, long-

sleeved

Protects skin and

clothing from spills.

Respiratory Protection Not generally required N/A

1-Octacosene is a

non-volatile solid. Use

in a well-ventilated

area is sufficient.
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Follow these step-by-step procedures for the safe handling of 1-Octacosene from receipt to

disposal.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the chemical name and any other relevant

information.

Log the receipt of the chemical in your laboratory's inventory system.

2. Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed when not in use.

Store away from strong oxidizing agents.

3. Weighing and Dispensing:

Perform weighing and dispensing in a designated area, such as a weighing hood or on a

benchtop in a well-ventilated lab.

Use a clean spatula or scoop to transfer the solid.

Avoid creating dust. If the material is a fine powder, handle it with care to minimize airborne

particles.

Close the container securely after dispensing.

4. Experimental Use:

Handle the chemical in a well-ventilated laboratory.

Avoid direct contact with skin and eyes by wearing the appropriate PPE.

Wash hands thoroughly after handling.
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5. Spill Management:

In case of a small spill, sweep up the solid material using a brush and dustpan.

Avoid generating dust during cleanup.

Collect the spilled material in a sealed container for disposal.

Clean the spill area with a suitable solvent or detergent and water.

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

1. Waste Collection:

Collect excess 1-Octacosene and any contaminated disposable materials (e.g., gloves,

weighing paper) in a designated, labeled waste container.

Do not mix with other waste streams unless permitted by your institution's waste

management guidelines.

2. Waste Disposal:

The primary method of disposal for solid, non-hazardous chemical waste is typically

incineration at an approved facility.

Contact your institution's Environmental Health and Safety (EHS) department for specific

instructions on waste pickup and disposal procedures.

Do not dispose of 1-Octacosene down the drain or in the regular trash.

Workflow for Handling 1-Octacosene
The following diagram illustrates the standard workflow for handling 1-Octacosene in a

laboratory setting.
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Caption: Workflow for Handling 1-Octacosene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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